Acid Red 336

Specification

• CAS No.: 12239-11-1
• Molecular Formula: C9H8Cl2O3
• Molecular Weight: 0

Introduction

Chemical Identification and Structure

Basic Information

Acid Red 336, registered under CAS number 12239-11-1, is classified as an azo dye characterized by the presence of one or more azo bonds (-N=N-) in its molecular structure. It is also known by several trade names including Red N-2RBL, Sandolan Red MF-2BL, Nylosan Red N-2RBL, and Weak Acid Red MF-2BL.

Chemical Structure

The chemical name for Acid Red 336 is 2-Naphthalenesulfonic acid, 6-amino-5-[2-[4-chloro-3-[[(2,4-dimethylphenyl)amino]sulfonyl]phenyl]diazenyl]-4-hydroxy-, sodium salt (1:1). According to some sources, the molecular formula is C24H20ClN4NaO6S2, though this information varies across databases. It belongs to the single azo class of dyes, containing an azo group that contributes to its coloring properties.

Physical and Chemical Properties

Appearance and Solubility

Acid Red 336 appears as a dark red powder. It demonstrates solubility in both water and ethanol, producing a red sauce-like solution. The reported water solubility ranges from 30 g/L at 90°C to 80 g/L according to different sources.

Behavior in Different Media

The dye exhibits different colorations depending on the medium:

• In concentrated sulfuric acid: Dark blue

• After dilution of sulfuric acid solution: Red wine color

• In aqueous solution: Wine red

• In hydrochloric acid: Reddish brown

• In sodium hydroxide solution: Red sauce

Applications and Uses

Textile Industry Applications

The primary applications of Acid Red 336 include dyeing of:

• Wool yarn and fabrics

• Silk

• Nylon and other polyamide fibers

• Leather products

It functions as one of the three primary colors that can be mixed with Sandolan Golden MF-RL and Sandolan Blue MF-GL to produce a wide range of colors.

Specialized Applications

Beyond conventional textile dyeing, Acid Red 336 has several specialized applications:

• Used for sea targets with fluorescent properties to facilitate aerial reconnaissance

• Utilized for exploration of fluorescent groundwater

• Applied in medicine and cosmetics as a shading agent

• Occasionally used for silk printing applications

Dyeing Specifications and Techniques

Dyeing Conditions

For optimal dyeing results with Acid Red 336:

• Wool dyeing should be conducted in a weak acid bath

• The recommended pH range for the dyeing bath is 4.5-5.0, adjusted using acetic acid and sodium acetate

• When dyeing wool with various fibers in the same bath, nylon appears slightly darker than wool, while silk appears lighter

• Polyester and acrylic fibers may be slightly stained, while triacetate fibers remain unstained

Application Parameters

The following application parameters have been documented for Acid Red 336:

• The dye is effective at approximately 1.0% on weight of fabric (OWF) concentration

• It exhibits excellent dispersion properties, compatibility, and reproducibility

• For nylon products, it should be used alone or as the main component for red coloration

• It demonstrates good fastness properties across various applications

Performance and Fastness Properties

Color Fastness Data

The following table presents the color fastness properties of Acid Red 336 according to ISO standards:

Property	Rating
Light Fastness	5-6
Soaping Fastness (Fading)	2-3
Soaping Fastness (Stain)	2-3
Perspiration Fastness	5
Fastness to Seawater (Fading)	5
Fastness to Seawater (Stain)	4
Fastness to Chlorinated Water (50mg/L)	4-5
Rubbing Fastness (Dry)	5
Rubbing Fastness (Wet)	5
Washing Fastness (E)	5
Washing Fastness (C)	5
Washing Fastness (N)	5

Additional Performance Characteristics

Additional performance characteristics of Acid Red 336 include:

Characteristic	Rating
Leveling (grade)	4
Whitening	well
Solubility (g/L)	30 (90°C)
Alkali Resistance	5
Carbonization	4-5
Chlorination Discoloration	5
Steaming	5
Acid Fluff	3-4

Research Findings on Similar Azo Dyes

Treatment Methods

Research conducted on similar azo dyes provides insight into potential treatment approaches for Acid Red 336:

• Studies on azo dyes like Procion Red MX-5B have demonstrated that biosorption and biodegradation can be effective methods for treating dye-containing wastewater

• Filamentous fungi including Aspergillus niger and Aspergillus terreus have shown promise for biosorption and biodegradation of azo dyes

• Decolorization rates of approximately 30% have been achieved after 3 hours of biosorption for some azo dyes

• Complete decolorization (approximately 100%) has been reported through biodegradation methods for certain azo compounds

Toxicity Considerations

Research findings regarding the toxicity of azo dyes suggest:

• Biodegradation of azo dyes can sometimes lead to the formation of toxic secondary metabolites, including primary and secondary amines

• Biosorption approaches may be effective for both decolorization and reducing toxicity

• Toxicity testing using organisms such as Lactuca sativa seeds and Artemia salina larvae has shown varied results depending on the treatment method

• Solutions treated with biosorption have shown reduced toxicity in some cases, while biodegraded solutions have occasionally demonstrated increased toxicity